Cas no 123574-95-8 (1,2-Benzisoxazol-6-ol, 5-chloro-3-phenyl-)

1,2-Benzisoxazol-6-ol, 5-chloro-3-phenyl- structure
123574-95-8 structure
Product Name:1,2-Benzisoxazol-6-ol, 5-chloro-3-phenyl-
CAS No:123574-95-8
MF:C13H8ClNO2
MW:245.661122322083
CID:1215837
PubChem ID:135519052
Update Time:2025-04-20

1,2-Benzisoxazol-6-ol, 5-chloro-3-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Benzisoxazol-6-ol, 5-chloro-3-phenyl-
    • 5-chloro-3-phenyl-2H-1,2-benzoxazol-6-one
    • 5-CHLORO-3-PHENYL-1,2-BENZOXAZOL-6-OL
    • 123574-95-8
    • 5-Chloro-3-phenylbenzo[d]isoxazol-6-ol
    • DTXSID60448909
    • Inchi: 1S/C13H8ClNO2/c14-10-6-9-12(7-11(10)16)17-15-13(9)8-4-2-1-3-5-8/h1-7,16H
    • InChI Key: DWWHUUYHFFNPKV-UHFFFAOYSA-N
    • SMILES: ClC1C(=CC2=C(C=1)C(C1C=CC=CC=1)=NO2)O

Computed Properties

  • Exact Mass: 245.02444
  • Monoisotopic Mass: 245.0243562g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 270
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 46.3Ų

Experimental Properties

  • PSA: 46.26
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